Methyl 3-amino-6-methoxy-5-(trifluoromethyl)picolinate

• Molecular Formula: C9H9F3N2O3
• Molecular Weight: 250.17 g/mol
• IUPAC Name: methyl 3-amino-6-methoxy-5-(trifluoromethyl)pyridine-2-carboxylate
• InChI: InChI=1S/C9H9F3N2O3/c1-16-7-4(9(10,11)12)3-5(13)6(14-7)8(15)17-2/h3H,13H2,1-2H3
• InChI Key: DILWBQLSWCTDND-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1C(F)(F)F)N)C(=O)OC

Description

Methyl 3-amino-6-methoxy-5-(trifluoromethyl)picolinate is a useful research compound. Its molecular formula is C9H9F3N2O3 and its molecular weight is 250.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Amino-6-methoxy-5-trifluoromethyl-pyridine-2-carboxylic acid (Int. B) 5.5 g, 23.29 mmol) was dissolved in MeOH (90 ml). H2SO4 (6.21 ml, 116 mmol) was added dropwise and the solution was heated to reflux for 4 hours. The reaction mixture was reduced in vacuo to approx. 15 ml and water (15 ml) was added. The pH was adjusted to pH 9 by careful addition of solid NaHCO3. Water (100 ml) was added and the mixture was extracted with DCM. The combined organic extracts were concentrated in vacuo to afford the title compound.